Deuterated Primary Prostaglandin Metabolite LC-MS Mixture
Description
The deuterated primary prostaglandin metabolite LC-MS mixture contains deuterated forms of selected eicosanoids produced by the metabolism of arachidonic acid via the COX pathway. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. This mixture is ideally suited for use as an internal standard in mass spectrometry applications. It should be noted that the mixture contains isobaric analytes. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.Prostaglandin (PG) D2, PGE2, and PGF2α are metabolized rapidly by the 15-hydroxy PG dehydrogenase pathway, giving 13,14-dihydro-15-keto PGD2, 13,14-dihydro-15-keto PGE2, and 13,14-dihydro-15-keto PGF2α, respectively. PGD2 is also metabolized to 11β-PGF2α by 11-ketoreductase and non-enzymatically to 15-deoxy-Δ12,14-PGJ2. This mixture contains deuterated forms of these five metabolites.
Scientific Research Applications
Inflammation and Oxidative Stress Analysis
Deuterated prostaglandin metabolites are crucial in assessing inflammation and oxidative stress. Balgoma et al. (2013) utilized LC-MS/MS to quantify lipid mediators and their metabolites, including prostaglandin D2, in human urine from asthma patients. This approach provided insights into the inflammatory and oxidative status of individuals, highlighting the importance of these metabolites in understanding inflammatory conditions like asthma (Balgoma et al., 2013).
Proteomic Analysis
The use of deuterated prostaglandin metabolites extends to proteomics. Faça et al. (2006) explored the application of deuterated isotopes for quantitative proteomic analysis using LC-MS/MS. This method proved effective in quantifying proteins across a wide abundance range, demonstrating the versatility of deuterated prostaglandin metabolites in different analytical contexts (Faça et al., 2006).
Metabolomics and Sample Compatibility
In metabolomics, ensuring compatibility between extraction methods for NMR- and LC/MS-based analysis is vital. Beltran et al. (2012) found that deuterium exchange did not affect LC/MS results, allowing for the measurement of metabolites by NMR and subsequent direct analysis by LC/MS. This finding underscores the importance of deuterated prostaglandin metabolites in facilitating versatile metabolomic studies (Beltran et al., 2012).
Drug Metabolism Studies
Deuterated prostaglandin metabolites are instrumental in drug metabolism research. Liu and Hop (2005) reviewed strategies using LC-MS/MS in conjunction with chemical derivatization and on-line H/D exchange for identifying drug metabolites, highlighting the role of deuterated metabolites in understanding drug biotransformation pathways (Liu & Hop, 2005).
Properties
Origin of Product |
United States |
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